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3,5-Difluorobenzenesulfonyl

chloride

Cat. No.: B1304692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Difluorobenzenesulfonyl chloride, with the CAS number 210532-25-5, is a significant

reagent in organic and medicinal chemistry.[1] Its chemical structure consists of a benzene ring

functionalized with a sulfonyl chloride group and two fluorine atoms at the 3 and 5 positions.

This substitution pattern imparts unique reactivity and properties to the molecule. It primarily

serves as a crucial building block for the synthesis of various sulfonamides, a class of

compounds with a broad spectrum of biological activities and therapeutic applications.[2] This

guide provides a comprehensive overview of the core physical properties of 3,5-
Difluorobenzenesulfonyl chloride, detailed experimental protocols for their determination,

and a visualization of its application in chemical synthesis.

Core Physical Properties
The physical characteristics of 3,5-Difluorobenzenesulfonyl chloride are summarized in the

table below. These properties are essential for its handling, storage, and application in

synthetic chemistry.
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Property Value References

Molecular Formula C₆H₃ClF₂O₂S [2]

Molecular Weight 212.60 g/mol [1]

Appearance
Tan or orange crystalline

solid/powder
[1][2]

Melting Point 57 - 59 °C [1][2]

Boiling Point
231.9 °C at 760 mmHg

(Predicted)
[1]

Density 1.6 ± 0.1 g/cm³ (Predicted) [1]

Flash Point > 110 °C (> 230 °F) [1]

Vapor Pressure 0.0922 mmHg at 25 °C [1]

Refractive Index 1.516 [1]

Purity (Typical) ~97% [2]

Solubility
Soluble in many organic

solvents.
[2]

Experimental Protocols
The accurate determination of physical properties is fundamental for the characterization and

quality control of chemical compounds. Below are the standard methodologies for measuring

key physical constants of solid organic compounds like 3,5-Difluorobenzenesulfonyl
chloride.

Melting Point Determination
The melting point is a critical indicator of a compound's purity. A sharp melting range (typically

0.5-1.0°C) is characteristic of a pure substance, whereas impurities tend to lower and broaden

the melting range.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional, for fine powdering)

Procedure:

A small amount of the crystalline 3,5-Difluorobenzenesulfonyl chloride is finely crushed, if

necessary.[3]

The open end of a capillary tube is pressed into the powder to pack a small sample (1-2 mm

in height) into the sealed end.[3][4]

The capillary tube is attached to a thermometer, ensuring the sample is aligned with the

thermometer bulb.[4]

The assembly is placed in the heating block of a melting point apparatus or an oil bath

(Thiele tube).

The sample is heated rapidly to obtain an approximate melting point. The apparatus is then

allowed to cool.

A second determination is performed with a fresh sample, heating slowly (approximately 2°C

per minute) as the temperature approaches the approximate melting point.[5]

The temperature at which the first drop of liquid appears is recorded as the start of the

melting range. The temperature at which the entire solid has turned into a clear liquid is

recorded as the end of the range.[6]

Boiling Point Determination (Micro Method)
While the boiling point for this compound is predicted, experimental determination for similar

high-boiling liquids is often performed under vacuum to prevent decomposition. For micro-scale
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determination at atmospheric pressure, the Thiele tube method is common.

Apparatus:

Thiele tube

Small test tube or Durham tube

Capillary tube (sealed at one end)

Thermometer

Heating oil (e.g., mineral oil)

Rubber band or thread

Burner or heat source

Procedure:

A small volume (approximately 0.5 mL) of the liquid sample is placed into a small test tube.

A capillary tube is sealed at one end and placed into the test tube with the open end

submerged in the liquid.[7]

The test tube is attached to a thermometer with a rubber band, aligning the sample with the

thermometer bulb.[8]

The assembly is placed in a Thiele tube containing heating oil, ensuring the rubber band is

above the oil level.[8][9]

The side arm of the Thiele tube is gently heated, causing convection currents to ensure

uniform temperature.[7]

As the temperature rises, air trapped in the capillary tube will bubble out. Heating continues

until a rapid and continuous stream of bubbles emerges from the capillary tip.[8]

The heat source is removed, and the apparatus is allowed to cool slowly.
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The boiling point is the temperature at which the stream of bubbles stops and the liquid is

drawn back into the capillary tube. This indicates that the vapor pressure of the substance

equals the atmospheric pressure.[7][8]

Application in Synthesis: A Workflow Visualization
A primary application of 3,5-Difluorobenzenesulfonyl chloride is the synthesis of N-

substituted sulfonamides, which are of significant interest in drug discovery.[10] The sulfonyl

chloride group readily reacts with primary or secondary amines in the presence of a base to

form a stable sulfonamide linkage.

General Workflow for Sulfonamide Synthesis

3,5-Difluorobenzenesulfonyl Chloride

Reaction in Solvent
(e.g., DCM, THF)

1.

Primary or Secondary Amine (R-NHR')

2.

Base (e.g., Pyridine, Triethylamine)

3.

Aqueous Workup
& Extraction

Reaction

Purification
(e.g., Chromatography)

Crude Product

N-Substituted
3,5-Difluorobenzenesulfonamide

Pure Product
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Click to download full resolution via product page

Caption: Workflow for the synthesis of N-substituted sulfonamides.

Conclusion
3,5-Difluorobenzenesulfonyl chloride is a valuable reagent characterized by its solid

crystalline form and distinct thermal properties. The data and protocols presented in this guide

offer a technical foundation for its effective use in research and development. Its application in

the synthesis of diverse sulfonamides underscores its importance in the creation of novel

molecules with potential therapeutic value. Adherence to standardized experimental

procedures for property determination is crucial for ensuring the quality and reproducibility of

scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1304692#physical-properties-of-3-5-
difluorobenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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